1. Home
  2. Product
  3. Reference Standards
  4. 19-Aldoandrostenedione
19-Aldoandrostenedione 19-Aldoandrostenedione 3,17-dioxoandrost-4-en-19-al is an androstanoid that is androst-4-en-19-al substituted by oxo groups at positions 3 and 17. It has a role as a human metabolite. It is a 17-oxo steroid, a 19-oxo steroid, an androstanoid, a steroid aldehyde and a 3-oxo-Delta(4) steroid. It derives from an androst-4-ene-3,17-dione.
Brand Name: Vulcanchem
CAS No.: 968-49-0
VCID: VC0045058
InChI: InChI=1S/C19H24O3/c1-18-8-7-16-14(15(18)4-5-17(18)22)3-2-12-10-13(21)6-9-19(12,16)11-20/h10-11,14-16H,2-9H2,1H3/t14-,15-,16-,18-,19+/m0/s1
SMILES: CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34C=O
Molecular Formula: C19H24O3
Molecular Weight: 300.4 g/mol

19-Aldoandrostenedione

CAS No.: 968-49-0

Reference Standards

VCID: VC0045058

Molecular Formula: C19H24O3

Molecular Weight: 300.4 g/mol

19-Aldoandrostenedione - 968-49-0

CAS No. 968-49-0
Product Name 19-Aldoandrostenedione
Molecular Formula C19H24O3
Molecular Weight 300.4 g/mol
IUPAC Name (8R,9S,10S,13S,14S)-13-methyl-3,17-dioxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
Standard InChI InChI=1S/C19H24O3/c1-18-8-7-16-14(15(18)4-5-17(18)22)3-2-12-10-13(21)6-9-19(12,16)11-20/h10-11,14-16H,2-9H2,1H3/t14-,15-,16-,18-,19+/m0/s1
Standard InChIKey XRCFMDPVHKVRDJ-BGJMDTOESA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=CC(=O)CC[C@]34C=O
SMILES CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34C=O
Canonical SMILES CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34C=O
Description 3,17-dioxoandrost-4-en-19-al is an androstanoid that is androst-4-en-19-al substituted by oxo groups at positions 3 and 17. It has a role as a human metabolite. It is a 17-oxo steroid, a 19-oxo steroid, an androstanoid, a steroid aldehyde and a 3-oxo-Delta(4) steroid. It derives from an androst-4-ene-3,17-dione.
Synonyms 19-aldehydo-4-androstene-3,17-dione
19-keto-delta(4) androstene-3,17-dione
19-oxo-delta(4) androstene-3,17-dione
19-oxo-delta(4) androstene-3,17-dione, (18)O-labeled
19-oxoandrostenedione
4-androstene-3,17-dione-19-al
PubChem Compound 92854
Last Modified Nov 12 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19